Cas no 2228255-33-0 (2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid)
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid
- 2228255-33-0
- EN300-1943487
-
- Inchi: 1S/C11H9F2NO2/c1-14-5-4-7-2-3-8(6-9(7)14)11(12,13)10(15)16/h2-6H,1H3,(H,15,16)
- InChI Key: FIHWSCJSXQANQH-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(C1C=CC2C=CN(C)C=2C=1)F
Computed Properties
- Exact Mass: 225.06013485g/mol
- Monoisotopic Mass: 225.06013485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 42.2Ų
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1943487-0.05g |
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid |
2228255-33-0 | 0.05g |
$983.0 | 2023-09-17 | ||
| Enamine | EN300-1943487-0.1g |
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid |
2228255-33-0 | 0.1g |
$1031.0 | 2023-09-17 | ||
| Enamine | EN300-1943487-0.25g |
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid |
2228255-33-0 | 0.25g |
$1078.0 | 2023-09-17 | ||
| Enamine | EN300-1943487-0.5g |
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid |
2228255-33-0 | 0.5g |
$1124.0 | 2023-09-17 | ||
| Enamine | EN300-1943487-1.0g |
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid |
2228255-33-0 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1943487-2.5g |
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid |
2228255-33-0 | 2.5g |
$2295.0 | 2023-09-17 | ||
| Enamine | EN300-1943487-5.0g |
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid |
2228255-33-0 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1943487-10.0g |
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid |
2228255-33-0 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1943487-1g |
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid |
2228255-33-0 | 1g |
$1172.0 | 2023-09-17 | ||
| Enamine | EN300-1943487-5g |
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid |
2228255-33-0 | 5g |
$3396.0 | 2023-09-17 |
2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid
Comprehensive Overview of 2,2-Difluoro-2-(1-methyl-1H-indol-6-yl)acetic Acid (CAS No. 2228255-33-0)
2,2-Difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid (CAS No. 2228255-33-0) is a fluorinated indole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoroacetic acid moiety attached to a 1-methyl-1H-indole scaffold, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of small-molecule inhibitors and fluorinated probes.
The structural features of 2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid make it a valuable candidate for medicinal chemistry applications. The presence of fluorine atoms enhances its metabolic stability and bioavailability, addressing key challenges in modern drug design. Recent studies highlight its utility in targeting enzyme modulation and receptor binding, aligning with the growing demand for precision therapeutics. Additionally, its indole core is a privileged structure in natural products, further boosting its relevance in biologically active compounds.
In the context of sustainable chemistry, this compound exemplifies the shift toward fluorine-containing intermediates that reduce environmental impact. The difluoroacetic acid group offers a balance between reactivity and stability, making it suitable for green synthesis protocols. As industries prioritize eco-friendly processes, 2228255-33-0 emerges as a promising candidate for scalable production with minimal waste generation.
From a commercial perspective, CAS No. 2228255-33-0 is gaining traction in high-value chemical markets. Its applications span pharmaceutical intermediates, agrochemical formulations, and advanced materials. The compound’s compatibility with cross-coupling reactions and catalytic transformations positions it as a versatile tool for industrial R&D. Suppliers and manufacturers are actively optimizing synthesis routes to meet the rising demand for custom fluorinated compounds.
Recent advancements in AI-driven drug discovery have further amplified interest in 2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid. Computational models predict its potential in targeted therapy, particularly for diseases with high unmet medical needs. This aligns with trending searches on “fluorine in drug design” and “indole derivatives in medicine”, reflecting the scientific community’s focus on innovative chemical entities.
Quality control and analytical characterization of 2228255-33-0 are critical for its adoption in regulated industries. Techniques such as HPLC, NMR, and mass spectrometry ensure batch-to-batch consistency, addressing concerns about purity standards in fine chemicals. Regulatory compliance, including REACH and GMP guidelines, further underscores its suitability for global supply chains.
In summary, 2,2-difluoro-2-(1-methyl-1H-indol-6-yl)acetic acid (CAS No. 2228255-33-0) represents a convergence of scientific innovation and industrial applicability. Its multifaceted roles in life sciences and material engineering make it a compound of enduring interest, poised to address both current and future challenges in specialty chemistry.
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